Cas no 1030089-58-7 (1-(4-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1030089-58-7
• MF: C₁₄H₉ClN₄O₂
• MW: 300.699861288071
• MDL: MFCD14703474
• CID: 4568646
• Update Time: 2023-04-06

1-(4-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(4-Chlorophenyl)-5-(3-pyridyl)triazole-4-carboxylic acid
• 1-(4-Chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic Acid
• 1-(4-chlorophenyl)-5-pyridin-3-yl-1H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD14703474
• Inchi： 1S/C14H9ClN4O2/c15-10-3-5-11(6-4-10)19-13(9-2-1-7-16-8-9)12(14(20)21)17-18-19/h1-8H,(H,20,21)
• InChI Key： KHJBPAUPZCPFAM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C2=CC=CN=C2)=C(C(O)=O)N=N1

Computed Properties

• Exact Mass: 300.041403g/mol
• Monoisotopic Mass: 300.041403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 300.7g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles